Cas no 727692-55-9 (1-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-5-nitro-1H-indazole)

• Product Name: 1-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-5-nitro-1H-indazole
• CAS No: 727692-55-9
• MF: C₁₈H₁₈FN₅O₂
• MW: 355.366226673126
• MDL: MFCD04617063
• CID: 5628018
• PubChem ID: 2479727
• Update Time: 2025-10-28

1-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-5-nitro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 727692-55-9
• AKOS034337567
• EN300-28334150
• 1-{[4-(4-fluorophenyl)piperazin-1-yl]methyl}-5-nitro-1H-indazole
• Z44113260
• 1H-Indazole, 1-[[4-(4-fluorophenyl)-1-piperazinyl]methyl]-5-nitro-
• 1-{[4-(4-fluorophenyl)piperazin-1-yl]methyl}-5-nitr o-1H-indazole
• 1-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-5-nitro-1H-indazole

• MDL： MFCD04617063
• Inchi： 1S/C18H18FN5O2/c19-15-1-3-16(4-2-15)22-9-7-21(8-10-22)13-23-18-6-5-17(24(25)26)11-14(18)12-20-23/h1-6,11-12H,7-10,13H2
• InChI Key： CCAKXINZMUZYCU-UHFFFAOYSA-N
• SMILES： N1(CN2CCN(C3=CC=C(F)C=C3)CC2)C2=C(C=C([N+]([O-])=O)C=C2)C=N1

Computed Properties

• Exact Mass: 355.14445300g/mol
• Monoisotopic Mass: 355.14445300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 538.3±50.0 °C(Predicted)
• pka: 5.79±0.40(Predicted)

Additional information on 1-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-5-nitro-1H-indazole

Comprehensive Overview of 1-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-5-nitro-1H-indazole (CAS No. 727692-55-9)

1-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-5-nitro-1H-indazole (CAS No. 727692-55-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperazine and indazole moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which make it a promising candidate for modulating specific biological targets.

The molecular structure of 1-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-5-nitro-1H-indazole includes a fluorophenyl group attached to a piperazine ring, further linked to a nitro-substituted indazole. This combination of functional groups contributes to its distinct chemical properties, such as solubility, stability, and reactivity. The presence of the nitro group and the fluorine atom enhances its potential for interactions with biological systems, making it a subject of interest in medicinal chemistry.

One of the key areas of research for 1-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-5-nitro-1H-indazole is its potential role in central nervous system (CNS) therapeutics. The piperazine moiety is a common feature in many CNS-active drugs, and the indazole scaffold is known for its versatility in drug design. Scientists are investigating whether this compound could be optimized for targeting neurotransmitter receptors or enzymes involved in neurological disorders.

In addition to its pharmaceutical potential, 1-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-5-nitro-1H-indazole is also studied for its physicochemical properties. Researchers are examining its melting point, solubility in organic solvents, and stability under various conditions. These studies are crucial for determining its suitability in formulation development and ensuring its efficacy in potential therapeutic applications.

The synthesis of 1-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-5-nitro-1H-indazole typically involves multi-step organic reactions, including alkylation and nitration processes. Optimizing these synthetic routes is a focus for chemists to improve yield and purity, which are critical for research and potential commercial production. Recent advancements in green chemistry have also prompted investigations into more sustainable synthesis methods for this compound.

From a commercial perspective, the demand for 1-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-5-nitro-1H-indazole is driven by its applications in academic and industrial research. Suppliers and manufacturers often highlight its high purity and consistent quality to meet the needs of laboratories and pharmaceutical companies. The compound is typically available in small quantities for research purposes, with pricing influenced by factors such as purity, supplier, and market demand.

Given the growing interest in precision medicine and targeted drug delivery, 1-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-5-nitro-1H-indazole is being explored for its potential in personalized therapies. Its structural flexibility allows for modifications that could enhance its selectivity and reduce off-target effects, aligning with modern trends in drug development.

Safety and handling of 1-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-5-nitro-1H-indazole are also important considerations. While it is not classified as a hazardous material, standard laboratory precautions should be followed, including the use of personal protective equipment (PPE) and proper ventilation. Researchers are advised to consult safety data sheets (SDS) and conduct risk assessments before working with this compound.

In summary, 1-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-5-nitro-1H-indazole (CAS No. 727692-55-9) represents a fascinating area of study in chemical and pharmaceutical research. Its unique structure, combined with its potential therapeutic applications, makes it a valuable compound for scientists exploring new avenues in drug discovery. As research progresses, this compound may play a pivotal role in the development of novel treatments for various health conditions.